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Compound of Interest

Compound Name: RI-962

Cat. No.: B15581823

For researchers, scientists, and drug development professionals, the safe handling and
disposal of laboratory chemicals are paramount. This document provides essential safety and
logistical information for the proper disposal of RI-962, a potent and selective receptor-
interacting protein kinase 1 (RIPK1) inhibitor used in research. Adherence to these procedures
Is critical for ensuring laboratory safety and environmental protection.

RI-962: Key Data

The following table summarizes the essential quantitative data for RI-962, compiled from
available product information.

Property Value Source

Molecular Formula C2sH2sNeO2 --INVALID-LINK--
Molecular Weight 480.57 g/mol --INVALID-LINK--
CAS Number 2763831-53-2 --INVALID-LINK--
Appearance Solid --INVALID-LINK--
Purity >98.0% --INVALID-LINK--
Solubility 10 mM in DMSO --INVALID-LINK--

Solid Powder: -20°C for 12
months, 4°C for 6 months. In

Storage --INVALID-LINK--
Solvent: -80°C for 6 months,

-20°C for 6 months.
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Experimental Protocol: Step-by-Step Disposal of RI-
962

The following protocol outlines the recommended procedures for the disposal of RI-962. As a
specific Safety Data Sheet (SDS) for RI-962 is not readily available, these guidelines are based
on general best practices for the disposal of solid chemical waste from a laboratory setting.

1. Waste ldentification and Segregation:
e Treat all RI-962 waste as hazardous chemical waste.

o Segregate solid RI-962 waste from liquid waste. Solid waste includes unused or expired
compounds, as well as contaminated materials such as gloves, weigh boats, and absorbent
paper.

e Do not mix RI-962 waste with other incompatible chemical waste streams.
2. Personal Protective Equipment (PPE):
» Always wear appropriate PPE when handling RI-962 waste, including:
o Safety goggles with side shields
o Chemical-resistant gloves (e.g., nitrile)
o Alab coat
3. Solid Waste Containment:

» Place all solid RI-962 waste and contaminated disposables into a designated, leak-proof,
and clearly labeled hazardous waste container.

e The original product container, if empty and clean, can be used for waste collection, but the
label must be defaced and replaced with a hazardous waste label.

o Ensure the waste container is made of a material compatible with the chemical. A high-
density polyethylene (HDPE) container is generally suitable for solid chemical waste.
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The container must have a secure, tight-fitting lid and be kept closed except when adding
waste.

. Labeling:
Label the hazardous waste container clearly with the words "Hazardous Waste".
The label must also include:

The full chemical name: "RI-962"

o

[e]

The approximate quantity of waste

o

The date the waste was first added to the container

[¢]

The primary hazard(s) (e.g., "Toxic," "Handle with Care"). In the absence of a specific
SDS, itis prudent to handle it as a potentially toxic substance.

. Storage:

Store the sealed and labeled waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area within the laboratory.

This area should be away from general laboratory traffic and incompatible materials.
. Disposal Request and Pickup:

Once the waste container is full or has been in storage for the maximum allowable time
according to your institution's policies (typically 90 days), arrange for its disposal through
your institution's Environmental Health and Safety (EHS) office.

Follow your institution's specific procedures for requesting a hazardous waste pickup.
Do not dispose of RI-962 down the drain or in the regular trash.

. Empty Container Disposal:
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e An "empty" container that held RI-962 must be managed as hazardous waste unless it has

been triple-rinsed with a suitable solvent (such as DMSO, followed by a solvent like ethanol
or acetone).

e The rinsate from the triple-rinsing process must be collected and disposed of as liquid
hazardous waste.

 Atfter triple-rinsing, the defaced container may be disposed of in the regular trash or
recycling, in accordance with institutional policies.

RI-962 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of RI-962.
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Start: RI-962 Waste Generated

Wear Appropriate PPE:
- Safety Goggles
- Gloves
- Lab Coat

Is the waste solid?

Solid RI-962 or RI-962 Solution or
Contaminated Material Rinsate

Place in a Labeled, Place in a Labeled,
Leak-Proof Solid Leak-Proof Liquid
Hazardous Waste Container Hazardous Waste Container

Label Container:
- 'Hazardous Waste'
- 'RI-962'
- Date
- Quantity

Store in Designated
Hazardous Waste
Accumulation Area

Arrange for Pickup by
Environmental Health & Safety (EHS)

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of RI-962 waste in a laboratory setting.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of RI-962].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581823#ri-962-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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